N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-indole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of 4-oxobenzo[d][1,2,3]triazin . It’s part of a class of compounds that have been investigated for their potential as cholinesterase inhibitors . These inhibitors are of interest in the treatment of Alzheimer’s disease .
Synthesis Analysis
The synthesis of similar compounds involves the design and creation of 4-oxobenzo[d][1,2,3]triazin derivatives . These compounds are then screened for their potential as cholinesterase inhibitors . The synthesis process involves various organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using techniques such as multinuclear NMR and IR spectroscopy .Chemical Reactions Analysis
These compounds undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using techniques such as NMR .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has shown that N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-indole-6-carboxamide is involved in the synthesis of important tricyclic and tetracyclic N-heterocycles. These compounds are synthesized through Rh(III)-catalyzed annulations of N-carboxamide indoles, leading to structures like 3,4-dihydroindolo[1,2-c]quinazoline-1,6(2H,5H)-dione and 1H-[1,3]oxazino[3,4-a]indol-1-one derivatives. This process exhibits broad functional group tolerance and yields compounds with significant synthetic utility (Nunewar et al., 2021).
Antimicrobial Activity Evaluation
Another study explored the antimicrobial activities of derivatives involving the compound. These derivatives were screened against various microorganisms, comparing their efficacy to known antimicrobials like ampicillin. This research is crucial in discovering new antimicrobial agents, especially in the context of increasing antibiotic resistance (Fandaklı et al., 2012).
Biological Activity Analysis
A detailed study focused on a carboxamide derivative related to this compound, examining its potential antitumor activity. The study employed conformational analysis, wavefunction-based reactivity analysis, docking, and molecular dynamics simulations to assess its biological impacts, particularly in cancer treatment (Al-Otaibi et al., 2022).
Chemical Synthesis and Catalysis
The compound has also been implicated in the efficient synthesis of secondary carboxamides with substituted ethyl and propyl groups. This synthesis highlights the chemical's role in nucleophilic ring opening of cyclic imidates, a process important in organic chemistry and pharmaceutical synthesis (Saitô et al., 1984).
Application in Macrolide Synthesis
Oxazoles, related to the subject compound, have been used as masked forms of activated carboxylic acids, crucial for synthesizing macrolides. This includes the synthesis of compounds like recifeiolide and curvularin, demonstrating the compound's relevance in diverse synthetic applications (Wasserman et al., 1981).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O2/c24-17(13-6-5-12-7-8-19-16(12)11-13)20-9-10-23-18(25)14-3-1-2-4-15(14)21-22-23/h1-8,11,19H,9-10H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKANLQRSMSYJNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CCNC(=O)C3=CC4=C(C=C3)C=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.